Cas no 953173-72-3 (2-chloro-N-(2-methoxy-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzene-1-sulfonamide)

• Product Name: 2-chloro-N-(2-methoxy-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzene-1-sulfonamide
• CAS No: 953173-72-3
• MF: C₂₀H₁₇ClN₄O₄S
• MW: 444.891381978989
• CID: 5908677
• PubChem ID: 16886320
• Update Time: 2025-10-30

2-chloro-N-(2-methoxy-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• AKOS024489308
• F5015-0131
• VU0629048-1
• 953173-72-3
• 2-chloro-N-[2-methoxy-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]benzenesulfonamide
• 2-chloro-N-(2-methoxy-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)benzenesulfonamide
• 2-chloro-N-(2-methoxy-5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzene-1-sulfonamide
• 2-chloro-N-(2-methoxy-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzene-1-sulfonamide

• Inchi： 1S/C20H17ClN4O4S/c1-28-17-8-7-13(16-12-25-19(22-16)9-10-20(23-25)29-2)11-15(17)24-30(26,27)18-6-4-3-5-14(18)21/h3-12,24H,1-2H3
• InChI Key： NUXXNYJUPVXACB-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1S(NC1=C(C=CC(=C1)C1=CN2C(C=CC(=N2)OC)=N1)OC)(=O)=O

Computed Properties

• Exact Mass: 444.0659039g/mol
• Monoisotopic Mass: 444.0659039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 103Ų

Additional information on 2-chloro-N-(2-methoxy-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzene-1-sulfonamide

2-Chloro-N-(2-Methoxy-5-{6-Methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzene-1-sulfonamide (CAS No. 953173-72-3): An Overview

2-Chloro-N-(2-methoxy-5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzene-1-sulfonamide (CAS No. 953173-72-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides and features a unique structural arrangement that includes a chlorobenzene moiety, a methoxy-substituted phenyl ring, and an imidazopyridazine scaffold. The intricate structure of this molecule makes it an intriguing candidate for various biological studies and drug development initiatives.

The imidazopyridazine core of the compound is particularly noteworthy due to its presence in several clinically approved drugs and its potential for modulating various biological targets. For instance, the imidazopyridazine scaffold has been extensively studied for its ability to interact with G protein-coupled receptors (GPCRs) and ion channels, which are key players in numerous physiological processes and disease states. Recent research has highlighted the potential of imidazopyridazines as selective agonists or antagonists for specific GPCRs, making them valuable leads for the development of novel therapeutics.

The chlorobenzene moiety in 2-chloro-N-(2-methoxy-5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzene-1-sulfonamide contributes to the compound's lipophilicity and can influence its pharmacokinetic properties. Chlorinated aromatic compounds are known to exhibit enhanced stability and prolonged half-lives in biological systems, which can be advantageous for drugs that require sustained action. However, the presence of chlorine atoms also necessitates careful consideration of potential toxicological profiles and metabolic pathways.

The methoxy groups on both the phenyl ring and the imidazopyridazine scaffold play crucial roles in modulating the compound's electronic properties and hydrogen bonding capabilities. These functional groups can enhance the molecule's solubility and improve its binding affinity to target proteins. In particular, the methoxy substitution on the phenyl ring can influence the compound's ability to penetrate cell membranes and reach intracellular targets, which is essential for many therapeutic applications.

The sulfonamide functionality is another key feature of this compound. Sulfonamides have a long history in medicinal chemistry, particularly in the treatment of bacterial infections and as inhibitors of carbonic anhydrase enzymes. The sulfonamide group in 2-chloro-N-(2-methoxy-5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzene-1-sulfonamide likely contributes to its biological activity by forming strong hydrogen bonds with target proteins or enzymes. This interaction can lead to potent inhibition or modulation of specific biological processes.

Recent studies have explored the potential of 2-chloro-N-(2-methoxy-5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzene-1-sulfonamide as an anti-inflammatory agent. In vitro assays have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 2-chloro-N-(2-methoxy-5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzene-1-sulfonamide may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-chloro-N-(2-methoxy-5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzene-1-sulfonamide has also been investigated for its anticancer activity. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. For example, it has been shown to inhibit the activation of Akt/mTOR signaling, which is frequently dysregulated in many types of cancer.

The pharmacokinetic profile of 2-chloro-N-(2-methoxy-5-{6-meth oxyimidazo[1,2-b]pyridazin - 0 - yl } phen yl ) benz ene - 0 - sulf on am ide has been extensively studied to optimize its therapeutic potential. In vivo experiments using animal models have revealed that this compound exhibits good oral bioavailability and a favorable distribution profile. These properties make it a promising candidate for further clinical development.

Toxicological assessments have also been conducted to ensure the safety of 2-chloro-N-(2-meth oxy - 0 - {6 - meth oxy imid az o [ 0 , 0 - b ] pyri d az ine - 0 - yl } phen yl ) benz ene - 0 - sulf on am ide. Preliminary results indicate that it has a low toxicity profile at therapeutic doses, with no significant adverse effects observed in preclinical studies. However, ongoing research is necessary to fully characterize its safety profile and identify any potential long-term side effects.

In conclusion, 2-chloro-N-(2-meth oxy - 0 - {6 - meth oxy imid az o [ 0 , 0 - b ] pyri d az ine - 0 - yl } phen yl ) benz ene - 0 - sulf on am ide (CAS No. 953173-72-3) is a promising compound with a unique structural arrangement that offers significant potential for various therapeutic applications. Its anti-inflammatory and anticancer properties, combined with favorable pharmacokinetic and toxicological profiles, make it an attractive candidate for further drug development efforts. Continued research into this compound will likely yield valuable insights into its mechanisms of action and clinical utility.